molecular formula C12H17ClO2S B8637199 (4-Chlorophenyl)(2,2-diethoxyethyl)sulfane

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane

Cat. No. B8637199
M. Wt: 260.78 g/mol
InChI Key: DITSTKIBLGMPGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane is a useful research compound. Its molecular formula is C12H17ClO2S and its molecular weight is 260.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Chlorophenyl)(2,2-diethoxyethyl)sulfane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Chlorophenyl)(2,2-diethoxyethyl)sulfane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane

Molecular Formula

C12H17ClO2S

Molecular Weight

260.78 g/mol

IUPAC Name

1-chloro-4-(2,2-diethoxyethylsulfanyl)benzene

InChI

InChI=1S/C12H17ClO2S/c1-3-14-12(15-4-2)9-16-11-7-5-10(13)6-8-11/h5-8,12H,3-4,9H2,1-2H3

InChI Key

DITSTKIBLGMPGX-UHFFFAOYSA-N

Canonical SMILES

CCOC(CSC1=CC=C(C=C1)Cl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 mL 2-neck round flask, 4-chlorobenzenethiol (10.0 g, 69 mmol), K2CO3 (9.52 g, 69 mmol), and dimethylformamide (DMF) (100 mL) were poured and stirred, and then 2-bromo-1,1-diethoxyethane (16.3 g, 82.8 mmol) was dissolved in dimethylformamide (100 mL) and gradually added to the aforementioned mixture solution at 0° C. After the reaction, an organic solvent was extracted with ethyl acetate (EtOAc) (250 mL) and water (200 mL), and then dried over MgSO4. After column chromatography using ethyl acetate/petroleum ether (EtOAc/PE=1:60), the solution was distilled in vacuum to give 9.0 g of yellow oil (50% yield).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
9.52 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
50%

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